Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)-, (T-4-(S),(S))-

• CAS RN: 155737-56-7
• Molecular Formula: C22H24Cl2CoN4S2
• Molecular Weight: 538.4 g/mol
• IUPAC Name: cobalt(2+);6-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole;dichloride
• InChI: InChI=1S/2C11H12N2S.2ClH.Co/c2*1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10;;;/h2*1-5,10H,6-8H2;2*1H;/q;;;;+2/p-2
• InChI Key: NBSYGCGWZKDGHE-UHFFFAOYSA-L
• SMILES: C1CSC2=NC(CN21)C3=CC=CC=C3.C1CSC2=NC(CN21)C3=CC=CC=C3.[Cl-].[Cl-].[Co+2]
• synonyms: Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole- N(sup 7)-, (T-4-(S),(S))-

Description

Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)-, (T-4-(S),(S)) is a synthetic compound with a complex chemical structure. This compound has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)-, (T-4-(S),(S)) is not fully understood. However, it is believed to act as a chiral catalyst in various chemical reactions due to its unique chemical structure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)-, (T-4-(S),(S)) are not well studied. However, it has been shown to exhibit potential therapeutic effects in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)-, (T-4-(S),(S)) in lab experiments include its unique properties and potential applications in various fields. However, the limitations include its complex synthesis method and potential toxicity.

Future Directions

There are several future directions for the study of Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)-, (T-4-(S),(S)). These include further studies on its potential therapeutic effects in various diseases, optimization of its synthesis method, and exploration of its potential applications in other fields such as material science and environmental science.
In conclusion, Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)-, (T-4-(S),(S)) is a synthetic compound with unique properties and potential applications in various fields. Its synthesis method is complex, and its mechanism of action is not fully understood. However, it has been extensively studied for its potential therapeutic effects in various diseases and potential applications in other fields. Further studies are needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis method of Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)-, (T-4-(S),(S)) is a complex process involving several steps. The initial step involves the reaction of cobalt chloride with 2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)- in the presence of a reducing agent. The resulting intermediate product is then treated with a chiral ligand to obtain the final product.

Scientific Research Applications

Cobalt, dichlorobis(2,3,5,6-tetrahydro-6-phenylimidazo(2,1-b)thiazole-N(sup 7)-, (T-4-(S),(S)) has been extensively used in scientific research due to its potential applications in various fields. It has been studied for its potential use as a catalyst in organic synthesis, as a chiral ligand in asymmetric catalysis, and as a potential therapeutic agent for various diseases.